2-Amino-4-bromo-3-fluorobenzonitrile

• IUPAC Name: 2-amino-4-bromo-3-fluorobenzonitrile
• InChI: InChI=1S/C7H4BrFN2/c8-5-2-1-4(3-10)7(11)6(5)9/h1-2H,11H2
• InChI Key: JYLJOBZPUMLBHA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1C#N)N)F)Br
• Molecular Formula: C7H4BrFN2
• Molecular Weight: 215.02 g/mol

Description

2-Amino-4-bromo-3-fluorobenzonitrile is a chemical compound with the CAS Number: 1820620-31-2. It has a molecular weight of 215.02 and is a solid at room temperature. It is typically stored in a dry, sealed environment at room temperature.

Molecular Structure Analysis

The molecular structure of 2-Amino-4-bromo-3-fluorobenzonitrile is represented by the linear formula C7H4BrFN2. The InChI code for this compound is 1S/C7H4BrFN2/c8-5-2-1-4 (3-10)7 (11)6 (5)9/h1-2H,11H2.

Chemical Reactions Analysis

While specific chemical reactions involving 2-Amino-4-bromo-3-fluorobenzonitrile are not available, similar compounds like 4-substituted-2-fluorobenzonitriles have been used in the preparation of aryloxime adducts through nucleophilic aromatic substitution.

Physical And Chemical Properties Analysis

2-Amino-4-bromo-3-fluorobenzonitrile is a solid at room temperature. The compound is insoluble in water but soluble in organic solvents such as methanol.

Scientific Research Applications

Synthesis of Organic Compounds

2-Amino-4-bromo-3-fluorobenzonitrile serves as a precursor in the synthesis of various organic compounds. For instance, it has been used in the synthesis of 3-Bromo-2-fluorobenzoic acid through a series of chemical transformations including bromination, hydrolysis, diazotization, and deamination. This process highlights the compound's utility in creating complex organic structures with specific functional groups (Zhou Peng-peng, 2013).

Development of Novel Synthesis Methods

Innovative synthesis techniques have been developed using 2-Amino-4-bromo-3-fluorobenzonitrile. For example, a scalable synthesis method for 2-bromo-3-fluorobenzonitrile was established, demonstrating the compound's role in the facile creation of structurally diverse aryl bromides and chlorides (Ronald H. Szumigala et al., 2004).

Pharmaceutical Applications

2-Amino-4-bromo-3-fluorobenzonitrile is also instrumental in pharmaceutical research. Its derivatives have been used in the synthesis of various bioactive compounds, including 3-amino-1,2-benzisoxazoles and 4-amino-1H-2,3-benzoxazines, via a microwave-assisted fluorous synthetic route (W. Ang et al., 2013).

Chemical Fixation of Carbon Dioxide

The compound has been utilized in the chemical fixation of CO2, transforming 2-aminobenzonitriles into quinazoline-2,4(1H,3H)-diones. This application is significant for environmental chemistry, demonstrating how organic nitriles can be used in carbon capture and utilization processes (Toshihiro Kimura et al., 2012).

Safety And Hazards

The compound is considered hazardous and has been assigned the signal word 'Warning’. It has been associated with hazard statements H302, indicating that it is harmful if swallowed. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using personal protective equipment.

Future Directions

While specific future directions for 2-Amino-4-bromo-3-fluorobenzonitrile are not available, similar compounds have been used in the preparation of heterocycles and liquid crystals. This suggests potential applications in the fields of organic electronics and pharmaceuticals.

Citations

Second-Generation Atroposelective Synthesis of KRAS G12C Covalent Inhibitor GDC-6036

J Xu, NK Lim, JC Timmerman, J Shen, K Clagg… - Organic …, 2023 - ACS Publications

… Starting from readily available 1,4-dibromo-2,3-difluorobenzene (10), 2-amino-4-bromo-3-fluorobenzonitrile (12) was synthesized via a four-step two-isolation process involving …

Number of citations: 3 pubs.acs.org